Cas no 632291-80-6 (3-AMINO-6-ETHYL-5-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXAMIDE)

• Product Name: 3-AMINO-6-ETHYL-5-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXAMIDE
• CAS No: 632291-80-6
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 3292385
• PubChem ID: 1415459
• Update Time: 2025-07-02

3-AMINO-6-ETHYL-5-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-6-ETHYL-5-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXAMIDE
• ST4119563
• 632291-80-6
• STK781921
• SCHEMBL19769218
• AKOS003677731
• CS-0359736
• 3-amino-6-ethyl-5-methyl-thieno[2,3-b]pyridine-2-carboxamide

• Inchi： 1S/C11H13N3OS/c1-3-7-5(2)4-6-8(12)9(10(13)15)16-11(6)14-7/h4H,3,12H2,1-2H3,(H2,13,15)
• InChI Key： OMCVFWKKORHZMW-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C2=CC(C)=C(CC)N=C12)N

Computed Properties

• Exact Mass: 235.07793322Da
• Monoisotopic Mass: 235.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on 3-AMINO-6-ETHYL-5-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXAMIDE

Professional Introduction to 3-AMINO-6-ETHYL-5-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXAMIDE (CAS No. 632291-80-6)

3-AMINO-6-ETHYL-5-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXAMIDE, identified by its CAS number 632291-80-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene-pyridine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen, sulfur, and carbon atoms in its molecular framework endows it with potential pharmacological properties that make it a valuable candidate for further investigation.

The structural complexity of 3-amino-6-ethyl-5-methylthieno[2,3-b]pyridine-2-carboxamide lies in its fused ring system, which includes a thiophene ring connected to a pyridine ring. This particular configuration is not only interesting from a chemical perspective but also holds promise for its interaction with biological targets. The presence of multiple substituents, such as the amino group at the 3-position and the carboxamide moiety at the 2-position, further enhances its potential as a pharmacophore.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. These compounds often exhibit enhanced binding affinity and selectivity towards biological targets, making them attractive for drug development. The thiophene-pyridine scaffold has been extensively studied for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 3-amino-6-ethyl-5-methylthieno[2,3-b]pyridine-2-carboxamide may contribute to its unique biological profile.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex drug molecules. By modifying specific functional groups or introducing additional moieties, researchers can tailor its properties to target specific diseases or biological pathways. This flexibility makes it an excellent candidate for structure-based drug design and virtual screening campaigns.

The synthesis of 3-amino-6-ethyl-5-methylthieno[2,3-b]pyridine-2-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and cyclization processes, are often employed to construct the desired heterocyclic core. The efficiency and yield of these synthetic routes are critical factors that influence the overall feasibility of producing this compound on a larger scale.

Recent studies have highlighted the importance of understanding the mechanistic aspects of heterocyclic compound interactions with biological targets. By elucidating how 3-amino-6-ethyl-5-methylthieno[2,3-b]pyridine-2-carboxamide binds to enzymes or receptors, researchers can gain valuable insights into its mode of action. This information is crucial for optimizing its pharmacological properties and developing it into a viable therapeutic agent.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, identify potential drug candidates, and design experiments with greater precision. These computational approaches complement experimental studies by providing rapid and cost-effective screening methods.

In conclusion, 3-amino-6-ethyl-5-methylthieno[2,3-b]pyridine-2-carboxamide (CAS No. 632291-80-6) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one are likely to play an increasingly important role in the development of novel therapeutic agents.